(2-Amino-2-azaspiro[4.4]nonan-4-yl)methanol

• IUPAC Name: (2-amino-2-azaspiro[4.4]nonan-4-yl)methanol
• InChI: InChI=1S/C9H18N2O/c10-11-5-8(6-12)9(7-11)3-1-2-4-9/h8,12H,1-7,10H2
• InChI Key: HITXICOUJAUQND-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2(C1)CN(CC2CO)N
• Molecular Formula: C9H18N2O
• Molecular Weight: 170.25 g/mol

Description

Molecular Structure Analysis

The molecular structure of “(2-Amino-2-azaspiro[4.4]nonan-4-yl)methanol” can be inferred from its InChI code. The InChI code is a textual identifier for chemical substances, designed to provide a standard way to encode molecular information and to facilitate the search for such information in databases and on the web.

Scientific Research Applications

AANM has a wide range of scientific research applications, including its use as a building block for the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. It is also used in the study of enzyme-catalyzed reactions, as well as in the study of the structure and function of proteins. Furthermore, AANM has been used in the synthesis of a variety of chiral compounds, including those with potential therapeutic applications.

Mechanism of Action

AANM is believed to act as a substrate for a variety of enzymes, including those involved in the metabolism of drugs and other organic compounds. It has also been suggested that AANM may act as an inhibitor of certain enzymes, such as those involved in the metabolism of carbohydrates. Furthermore, AANM has been shown to interact with a variety of proteins, including those involved in the regulation of gene expression.
Biochemical and Physiological Effects
AANM has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth of certain bacteria and fungi, as well as to have anti-inflammatory, antifungal, and antiviral properties. Furthermore, AANM has been shown to have neuroprotective properties, as well as to modulate the activity of certain neurotransmitters.

Advantages and Limitations for Lab Experiments

AANM has a number of advantages for laboratory experiments, including its low cost and its wide range of applications. Additionally, AANM is relatively easy to synthesize, and can be stored for extended periods of time without significant degradation. However, AANM is a chiral molecule, meaning that it can exist in two different spatial forms. This can lead to difficulties in the synthesis of certain compounds, as well as the potential for the formation of impurities.

Future Directions

AANM has a wide range of potential future applications, including its use in the development of new pharmaceuticals and agrochemicals. Additionally, AANM may be used in the development of new materials, such as biodegradable plastics and nanomaterials. Furthermore, AANM may be used in the development of new medical therapies, such as those involving gene therapy or stem cell therapy. Finally, AANM may be used in the development of new diagnostic tools, such as those involving the detection of specific proteins or enzymes.